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Compound of Interest

3-(Methylsulfonyl)propan-1-amine
Compound Name:
hydrochloride

Cat. No.: B052961

An In-depth Technical Guide to the Molecular Weight of 3-(Methylsulfonyl)propan-1-amine
hydrochloride

This guide provides a detailed analysis of the molecular weight of 3-(Methylsulfonyl)propan-
1-amine hydrochloride, a compound of interest to researchers, scientists, and professionals
in the field of drug development.

Chemical Identity

e Chemical Name: 3-(Methylsulfonyl)propan-1-amine hydrochloride
e CAS Number: 26209-83-6[1]

e Molecular Formula: CaH12CINO2S[1]

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula C4H12CINO:=S indicates that each molecule contains:

e 4 Carbon (C) atoms

e 12 Hydrogen (H) atoms
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1 Chlorine (CI) atom

1 Nitrogen (N) atom

2 Oxygen (O) atoms

1 Sulfur (S) atom

Atomic Weights of Constituent Elements

The standard atomic weights of the elements, as recognized by the International Union of Pure
and Applied Chemistry (IUPAC), are used for this calculation.

Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011[2][3]

Hydrogen H 1.008[4][5][6]

Chlorine Cl 35.453[7]

Nitrogen N 14.007[8][9][10]

Oxygen @) 15.999[11][12]

Sulfur S 32.066[13][14]

Calculation of Molecular Weight

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results.
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Element Symbol Number of Atomic Weight Total Weight (
Atoms (g/mol) g/mol )

Carbon C 4 12.011 48.044

Hydrogen H 12 1.008 12.096

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Sulfur S 1 32.066 32.066

Total 173.664

The calculated molecular weight of 3-(Methylsulfonyl)propan-1-amine hydrochloride is
173.664 g/mol . This is consistent with the reported molecular weight of 173.662 g/mol [1].

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical relationship between the atomic weights of the
constituent elements and the final molecular weight of the compound.

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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